Cas no 321574-04-3 (2-(4-Bromo-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Bromo-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 321574-04-3
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• MDL: MFCD22493698
• CID: 4644089
• PubChem ID: 15470675
• Update Time: 2024-10-31

2-(4-Bromo-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Bromo-2-methylphenylboronic acid pinacol ester
• 4-bromo-2-methylphenylboronic acid pinacid
• H10280
• BS-50761
• AKOS027338254
• MFCD22493698
• 321574-04-3
• SCHEMBL12476110
• SY225505
• CS-0197146
• 4-Bromo-2-methylbenzene-1-boronic Acid Pinacol Ester
• 2-(4-Bromo-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493698
• Inchi： 1S/C13H18BBrO2/c1-9-8-10(15)6-7-11(9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： FKPSBWGILUHLDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1

Computed Properties

• Exact Mass: 296.05832g/mol
• Monoisotopic Mass: 296.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes